N1-ethyl-N1-(thiazol-2-yl)ethane-1,2-diamine

• Molecular Formula: C7H13N3S
• Molecular Weight: 171.27 g/mol
• IUPAC Name: N'-ethyl-N'-(1,3-thiazol-2-yl)ethane-1,2-diamine
• InChI: InChI=1S/C7H13N3S/c1-2-10(5-3-8)7-9-4-6-11-7/h4,6H,2-3,5,8H2,1H3
• InChI Key: CTHPTCNFYFTOBA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN)C1=NC=CS1

Description

N1-ethyl-N1-(thiazol-2-yl)ethane-1,2-diamine is a useful research compound. Its molecular formula is C7H13N3S and its molecular weight is 171.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

47 mg (0.74 mmol) of copper and 225 mg (2.27 mmol) of copper(I) chloride were added to a solution of 1.35 g (15.0 mmol) of 2-bromothiazole and 9.48 ml (90.0 mmol) of N-ethylethylenediamine in isopropanol (7.5 ml). The mixture was then heated to 70° C. for 1 h. After cooling to RT, the reaction solution was poured into water and extracted with EA. The organic phase was dried over MgSO4, filtered and evaporated under a vacuum. 200 mg (1.2 mmol, 8%) of N1-ethyl-N1-(thiazol-2-yl)ethane-1,2-diamine were obtained by carrying out CC twice (i. DCE/EtOH 5:1; ii. DCE/EtOH/conc. aq. NH4OH soln. 5:1:0.06) with the residue.